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Compound of Interest

Compound Name: 2-Methyl-3-phenylbutanoic acid

Cat. No.: B022952 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-3-phenylbutanoic Acid
This guide provides immediate, essential safety and logistical information for handling 2-
Methyl-3-phenylbutanoic acid in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational procedures and proper

disposal.

Chemical Identifier:

Name: 2-Methyl-3-phenylbutanoic acid

CAS Number: 19731-91-0

Molecular Formula: C₁₁H₁₄O₂

Molecular Weight: 178.23 g/mol [1]

Hazard Identification and GHS Classification:

According to the aggregated GHS information, 2-Methyl-3-phenylbutanoic acid is classified

as follows:

Skin Sensitization: Category 1, May cause an allergic skin reaction[1].
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Eye Irritation: Category 2, Causes serious eye irritation[1].

Acute Oral Toxicity: Category 4, Harmful if swallowed[2].

Skin Corrosion/Irritation: Category 2, Causes skin irritation[2].

Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory

irritation[2].

Signal Word: Warning[2]

Hazard Pictograms:

Irritant

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Methyl-3-phenylbutanoic acid.
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PPE Category Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield should

be used where splashing is possible. The

equipment must be approved under appropriate

government standards such as NIOSH (US) or

EN 166 (EU)[2][3].

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure[3]. A lab coat is

mandatory. For tasks with a high risk of

splashing, consider a chemical-resistant

apron[4].

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber)

are required. The choice of glove should be

based on the potential for direct contact and the

duration of the task[5].

Respiratory Protection

If exposure limits are exceeded or if irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a

filter for organic gases and vapors (Type A,

Brown)[3]. Ensure adequate ventilation in the

work area[2].

Operational and Disposal Plans
Step-by-Step Handling Procedures:

Engineering Controls: Always handle 2-Methyl-3-phenylbutanoic acid in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure[2][3].

Personal Protective Equipment (PPE) Check: Before handling, ensure all recommended

PPE is available and in good condition. Refer to the PPE selection workflow below.

Dispensing and Use: Avoid generating dust or aerosols[2]. Do not breathe mist, vapors, or

spray[3]. Avoid contact with eyes, skin, and clothing[3].
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Hygiene Practices: Wash hands thoroughly after handling and before breaks[2]. Do not eat,

drink, or smoke in the laboratory area[3].

Storage: Keep the container tightly closed in a dry, well-ventilated place[3]. Store in a

corrosives area, away from incompatible materials such as bases and reducing agents[3].

Disposal Plan:

Waste Collection: Collect waste material in suitable, closed, and properly labeled

containers[2][3].

Disposal Method: Dispose of contents and container to an approved waste disposal plant[3].

Do not allow the chemical to enter drains[2][3]. Follow all local, state, and federal regulations

for chemical waste disposal.

First Aid Measures
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[2][3].

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation or rash occurs, get medical advice/attention[1][3].

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor/physician if you feel unwell[3][6].

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or

doctor/physician if you feel unwell[3].
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Caption: PPE selection workflow for handling 2-Methyl-3-phenylbutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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